Cas no 1847511-47-0 ((3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid)

• Product Name: (3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid
• CAS No: 1847511-47-0
• MF: C₂₂H₂₁N₃O₄
• MW: 391.419845342636
• CID: 5897275
• PubChem ID: 165519327
• Update Time: 2025-08-05

(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid
• 1847511-47-0
• EN300-1284764

• Inchi： 1S/C22H21N3O4/c1-25-11-10-19(24-25)20(12-21(26)27)23-22(28)29-13-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-11,18,20H,12-13H2,1H3,(H,23,28)(H,26,27)/t20-/m1/s1
• InChI Key： ISIBLIRSRYVQFW-HXUWFJFHSA-N
• SMILES： O(C(N[C@H](CC(=O)O)C1C=CN(C)N=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 391.15320616g/mol
• Monoisotopic Mass: 391.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 93.4Ų

Additional information on (3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid

Introduction to (3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-methyl-1H-pyrazol-3-yl)propanoic Acid (CAS No. 1847511-47-0)

(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1847511-47-0, represents a convergence of advanced chemical synthesis and biological activity, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a fluoren-9-ylmethoxy moiety and a methylpyrazole substituent. These components contribute to the unique chemical properties and biological interactions of the molecule, which are critical in determining its efficacy and safety profile. The presence of a chiral center at the third carbon atom, as indicated by the (3R) configuration, further enhances its pharmacological relevance.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The (3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid has been explored for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses, cancer progression, and metabolic disorders. Its structural features suggest that it may interact with biological targets in ways that could lead to therapeutic benefits.

One of the most compelling aspects of this compound is its ability to engage with multiple biological targets simultaneously. The combination of the fluoren-9-ylmethoxy group and the methylpyrazole moiety appears to enhance its binding affinity and selectivity for specific proteins and enzymes. This multifaceted interaction profile makes it an attractive candidate for further investigation in drug discovery pipelines.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic asymmetric reactions and protecting group strategies, have been employed to construct the complex molecular framework efficiently. These synthetic methodologies not only highlight the expertise required in medicinal chemistry but also underscore the importance of innovation in chemical synthesis for developing novel therapeutics.

Evidence from preclinical studies indicates that the (3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid exhibits promising biological activity. In vitro assays have demonstrated its ability to inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes. Additionally, preliminary in vivo studies suggest that it may have anti-tumor effects by modulating pathways involved in cell proliferation and apoptosis.

The< strong>methylpyrazole component of this compound is particularly noteworthy for its potential role in enhancing drug bioavailability and metabolic stability. Pyrazole derivatives are well-known for their ability to improve pharmacokinetic properties, making them valuable scaffolds in drug design. By incorporating this moiety into the molecular structure, researchers aim to develop a compound that not only exhibits strong biological activity but also maintains stability under physiological conditions.

The< strong>fluoren-9-ylmethoxy group adds another layer of complexity to this molecule, contributing to its unique pharmacological profile. Fluorene-based compounds have been extensively studied for their applications in various fields, including pharmaceuticals and materials science. The methoxy substitution further enhances the solubility and lipophilicity balance of the molecule, which are critical factors in determining its absorption, distribution, metabolism, and excretion (ADME) properties.

Ongoing research is focused on optimizing the< strong>(3R)-3-({[(9H-fluoren-9-yldimethoxy]carbonyl}amino)-3-(1-methyl-lH-pyrazol-l -yl)propanoic acid structure to improve its therapeutic index. This involves modifying various functional groups to enhance potency, selectivity, and pharmacokinetic properties. Computational modeling and high-throughput screening techniques are being employed to identify promising analogs that may offer superior efficacy compared to existing treatments.

The development of this compound also highlights the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. By integrating knowledge from different scientific disciplines, researchers can design molecules that are tailored to specific therapeutic needs. This collaborative approach is essential for advancing drug discovery efforts and bringing new treatments to patients more quickly.

In conclusion, the< strong>(3R)-3-{[(9H-fluoren-l 9 -yldimethoxy]carbonyl}amino)-3-(l-methyl-l H -pyrazol-l -yl)propanoic acid, identified by its CAS number< strong>1847511 -47 -0, represents a significant advancement in pharmaceutical research. Its complex molecular structure, characterized by a< strong>fluoren -9 ylmethoxy moiety and a< strong>methylpyrazole substituent, contributes to its unique biological activity. Further studies are warranted to fully elucidate its therapeutic potential and optimize its pharmacological properties for clinical applications.